N-Nitrosodihydrodibenzazepine

Specification

• CAS No.: 7458-08-4
• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 11-nitroso-5,6-dihydrobenzo[b][1]benzazepine
• Standard InChI: InChI=1S/C14H12N2O/c17-15-16-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)16/h1-8H,9-10H2
• Standard InChI Key: AVXDYTPASFOWQY-UHFFFAOYSA-N
• SMILES: C1CC2=CC=CC=C2N(C3=CC=CC=C31)N=O
• Canonical SMILES: C1CC2=CC=CC=C2N(C3=CC=CC=C31)N=O

Introduction

Chemical Structure and Properties

Structural Characteristics

N-Nitrosodihydrodibenzazepine features a complex heterocyclic structure comprising two benzene rings fused to an azepine ring system, with a characteristic nitroso group attached to a nitrogen atom. This structural arrangement contributes to the compound's specific chemical behaviors and biological interactions.

The molecular structure can be represented through various chemical notation systems:

Structural Representation	Value
Molecular Formula	C14H12N2O
SMILES Notation	C1CC2=CC=CC=C2N(C3=CC=CC=C31)N=O
InChI	InChI=1S/C14H12N2O/c17-15-16-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)16/h1-8H,9-10H2
InChIKey	AVXDYTPASFOWQY-UHFFFAOYSA-N

Physical and Chemical Properties

N-Nitrosodihydrodibenzazepine presents as a light brown solid at standard temperature and pressure. Its molecular weight of 224.26 g/mol places it in the mid-range molecular weight category for organic compounds. The compound exhibits specific solubility characteristics that are important for laboratory handling and analytical procedures.

Property	Value
Physical State	Light Brown Solid
Molecular Weight	224.26 g/mol
CAS Number	7458-08-4
Solubility	Soluble in DMSO and Methanol
Storage Conditions	20°C to 80°C

Analytical Identification and Characterization

Spectroscopic Identification

The identification of N-Nitrosodihydrodibenzazepine can be confirmed through various spectroscopic techniques. Mass spectrometry and proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy are particularly effective for structural confirmation, as noted in analytical documentation. These methods provide definitive verification of the compound's molecular structure and purity.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is a primary method for assessing the purity of N-Nitrosodihydrodibenzazepine samples. Analytical reports indicate that commercial preparations typically achieve purity levels above 95% when analyzed by HPLC. This high level of purity is essential for research applications requiring precise chemical compositions.

Mass Spectrometry Data

The mass spectrometric profile of N-Nitrosodihydrodibenzazepine includes various adduct forms, each with characteristic mass-to-charge ratios (m/z) and predicted collision cross-section values. This data is valuable for analytical identification and characterization of the compound.

Adduct	m/z	Predicted Collision Cross Section (Ų)
[M+H]+	225.10224	147.3
[M+Na]+	247.08418	160.2
[M+NH4]+	242.12878	156.4
[M+K]+	263.05812	153.4
[M-H]-	223.08768	151.4
[M+Na-2H]-	245.06963	155.2
[M]+	224.09441	150.4
[M]-	224.09551	150.4

Research Applications

Comparison with Related Nitrosamine Compounds

Structural Relationships

N-Nitrosodihydrodibenzazepine differs from simpler nitrosamines like N-Nitrosopiperidine in its complex ring structure and significantly higher molecular weight. While N-Nitrosopiperidine has a molecular weight of 114.2 g/mol, N-Nitrosodihydrodibenzazepine is nearly twice as heavy at 224.26 g/mol. These structural differences likely influence their respective physicochemical behaviors and biological interactions.

Physicochemical Properties Comparison

The extended aromatic system in N-Nitrosodihydrodibenzazepine affects its solubility profile, making it less water-soluble than smaller nitrosamines. For comparison, N-Nitrosopiperidine exhibits high water solubility (76.5 g/L at 24°C), while N-Nitrosodihydrodibenzazepine requires organic solvents like DMSO and methanol for dissolution.